Cas no 575474-39-4 (Acetic acid, (3-amino-5-hydroxyphenoxy)-, methyl ester (9CI))

• Product Name: Acetic acid, (3-amino-5-hydroxyphenoxy)-, methyl ester (9CI)
• CAS No: 575474-39-4
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1022244
• PubChem ID: 21029864
• Update Time: 2025-04-20

Acetic acid, (3-amino-5-hydroxyphenoxy)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3-amino-5-hydroxyphenoxy)-, methyl ester (9CI)
• methyl 2-(3-amino-5-hydroxyphenoxy)acetate
• SCHEMBL8999630
• 575474-39-4

• Inchi： 1S/C9H11NO4/c1-13-9(12)5-14-8-3-6(10)2-7(11)4-8/h2-4,11H,5,10H2,1H3
• InChI Key： OUQBSIKBUNBAGM-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=C(C=C(C=1)N)O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.8Ų